Cas no 58161-31-2 (8-Nitro-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 8-Nitro-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 58161-31-2
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD09751535
• CID: 366810
• PubChem ID: 13012494
• Update Time: 2025-04-19

8-Nitro-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Nitro-3,4-dihydronaphthalen-1(2H)-one
• 1(2H)-Naphthalenone,3,4-dihydro-8-nitro-
• 8-NITRO-1-TETRALONE
• 8-nitro-3,4-dihydro-2H-naphthalen-1-one
• SCHEMBL10566080
• DTXSID10515135
• 58161-31-2
• FT-0654942
• AKOS006328149
• 8-nitro-1,2,3,4-tetrahydronaphthalen-1-one
• 8-nitrotetralin-1-one
• A831764
• 8-Nitro-alpha-tetralone

• MDL： MFCD09751535
• Inchi： 1S/C10H9NO3/c12-9-6-2-4-7-3-1-5-8(10(7)9)11(13)14/h1,3,5H,2,4,6H2
• InChI Key： UKKCVYLILLBOTM-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2CCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.322
• Boiling Point: 352.2°C at 760 mmHg
• Flash Point: 177.3°C
• Refractive Index: 1.603
• PSA: 62.89000
• LogP: 2.63700